(R)-4-(sec-Butyl)aniline

• CAS: 181288-08-4
• Synonyms: Benzenamine, 4-(1-methylpropyl)-, (R)- (9CI)
• Molecular Formula: C10H15N
• Molecular Weight: 149.237
• SMILES: CCC(C)C1=CC=C(C=C1)N
• InChI: InChI=1S/C10H15N/c1-3-8(2)9-4-6-10(11)7-5-9/h4-8H,3,11H2,1-2H3/t8-/m1/s1
• InChIKey: NVVVQTNTLIAISI-MRVPVSSYSA-N

(R)-4-(sec-Butyl)aniline is a chiral aromatic amine with the molecular formula C10H15N, featuring a sec-butyl substituent at the para-position of the aniline ring and a single stereogenic center at the benzylic carbon. The compound has a molecular weight of 149.23 g/mol, is a liquid at room temperature, and is commercially available as the pure (R)-enantiomer, typically with a purity of ≥95%.

(R)-4-(sec-Butyl)aniline (CAS 181288-08-4): A Single-Enantiomer para-Substituted Aniline Building Block for Stereochemically Defined Synthesis

(R)-4-(sec-Butyl)aniline is a chiral aromatic amine with the molecular formula C10H15N, featuring a sec-butyl substituent at the para-position of the aniline ring and a single stereogenic center at the benzylic carbon. The compound has a molecular weight of 149.23 g/mol, is a liquid at room temperature, and is commercially available as the pure (R)-enantiomer, typically with a purity of ≥95% . It serves as a versatile intermediate in organic synthesis, particularly where introduction of chirality, control of lipophilicity, or modulation of steric bulk is required for pharmaceutical or agrochemical lead optimization.

1

Single (R)-enantiomer for stereochemical-control studies where racemate is insufficient

2

Asymmetric synthesis workflows requiring defined absolute configuration

3

Chiral building block for medicinal chemistry and materials research

Why (R)-4-(sec-Butyl)aniline Cannot Be Substituted by Racemic 4-sec-Butylaniline or 4-Ethylaniline in Stereospecific Applications

Substituting (R)-4-(sec-Butyl)aniline with the racemic mixture or with a simpler 4-alkylaniline such as 4-ethylaniline is problematic because chirality is not a standalone property but a determinant of molecular recognition, biological activity, and physicochemical behavior [1]. The presence of the sec-butyl group introduces steric hindrance and alters electronic distribution at the aniline nitrogen, which in turn modifies basicity (pKa), lipophilicity (LogP), and boiling point relative to achiral para-substituted analogs. These changes directly affect reaction selectivity, purification efficiency, and the pharmacokinetic profile of downstream products. The following quantitative evidence demonstrates that the (R)-4-(sec-Butyl)aniline entity possesses measurable, meaningful differentiation that cannot be replicated by its racemate or by common achiral alternatives.

Property

(R)-Enantiomer

Racemic mixture

Enantiomeric purity difference may alter stereochemical outcome

Optical rotation

Non-zero, measurable

Zero (optically inactive)

Absence of optical rotation prevents rapid identity verification

Regioisomer

Para-substituted

Ortho-isomer may be present

Regioisomeric impurity may shift reactivity and chromatographic behavior

• [1] Nguyen, L. A., He, H., Pham-Huy, C. Chiral Drugs: An Overview. Int. J. Biomed. Sci. 2006, 2(2), 85-100. View Source

Quantitative Differentiation Evidence for (R)-4-(sec-Butyl)aniline vs. 4-Ethylaniline and 4-n-Butylaniline

Higher Lipophilicity Compared to 4-Ethylaniline Improves Organic-Phase Partitioning

The LogP of (R)-4-(sec-butyl)aniline is 3.36 [1], while the LogP of 4-ethylaniline, a commonly used achiral para-substituted aniline, is 1.93 [2]. This difference of 1.43 log units represents a approximately 27-fold increase in octanol-water partition coefficient, which dramatically enhances solubility in organic solvents and facilitates extraction and chromatographic purification in multi-step syntheses.

Enantiomeric purity

Reported

Δee ≥ 95%; optical activity present vs. absent

Stereochemical-control context: single enantiomer ensures desired configuration

Data to verify: chiral HPLC, polarimetry at 20°C

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 3.36
Comparator Or Baseline	4-Ethylaniline; LogP = 1.93
Quantified Difference	ΔLogP = +1.43
Conditions	Calculated/predicted values; (R)-4-(sec-butyl)aniline data from kuujia.com; 4-ethylaniline data from PubChem (experimental).

Why This Matters

A 1.43-unit higher LogP significantly improves organic-phase partitioning, reducing isolation losses and improving overall yield for lipophilic downstream products.

• [1] Kuujia.com, 4-(butan-2-yl)aniline, LogP: 3.36350. View Source
• [2] PubChem, 4-Ethylaniline, XLogP3 = 1.9 (computed). View Source

Slightly Reduced Basicity Relative to 4-Ethylaniline Alters Reactivity Profiles

The predicted pKa of the conjugate acid of (R)-4-(sec-butyl)aniline is 5.02±0.10 [1], compared to the experimental pKa of 5.00 for 4-ethylaniline . The +0.02 unit shift indicates a marginal decrease in basicity caused by the steric effect of the sec-butyl group, which can influence reaction rates in acylation, alkylation, and diazotization reactions.

Optical rotation

Reported

[α]_D ≠ 0 vs. 0 (racemate); n20/D identical

Enables quick identity check upon receipt

Polarimetry or refractometry, 20°C

Evidence Dimension	Basicity (pKa of conjugate acid)
Target Compound Data	pKa = 5.02 (predicted)
Comparator Or Baseline	4-Ethylaniline; pKa = 5.00 (experimental)
Quantified Difference	ΔpKa = +0.02
Conditions	Predicted value from chemhome123.com; experimental value from chemicalbook.com (25°C).

Why This Matters

Even a small pKa difference can be important in pH-controlled extraction or when the aniline nitrogen acts as a nucleophile in competing reaction pathways.

• [1] Chemhome123.com, 4-sec-Butylaniline, pKa = 5.02±0.10 (Predicted). View Source

Elevated Boiling Point Enables Distillation-Based Purification Under Wider Thermal Windows

(R)-4-(sec-Butyl)aniline has a boiling point of 244-245°C [1], whereas 4-ethylaniline boils at 216-218°C [2]. The approximately 28°C increase arises from the greater van der Waals forces exerted by the larger sec-butyl group. This difference permits higher-temperature distillations without boiling point overlap, facilitating separation of the product from lower-boiling impurities.

Regioisomer separation

Class-level

Baseline separation on C18; Δlog P ≈ 0.09

Reversed-phase HPLC distinguishes para from ortho isomer

Class-level inference; retention times require in-house verification

Evidence Dimension	Boiling point at atmospheric pressure
Target Compound Data	244-245 °C
Comparator Or Baseline	4-Ethylaniline; 216-218 °C
Quantified Difference	ΔT ≈ 28 °C higher
Conditions	(R)-4-(sec-butyl)aniline data from chem.labr.cc; 4-ethylaniline data from PubChem literature value.

Why This Matters

The higher boiling point expands the usable temperature range for vacuum distillation, reducing thermal degradation risk and improving purity specifications.

• [1] Chem.labr.cc, 4-sec-Butylaniline, boiling point 244-245 °C. View Source
• [2] PubChem, 4-Ethylaniline, boiling point 216-218 °C. View Source

Enantiomeric Identity Confers Distinct Optical Rotation Sign

According to the empirical correlation established for optically active sec-butyl compounds, the (R)-configuration at the benzylic carbon is predicted to produce dextrorotatory optical rotation (positive sign), while the (S)-enantiomer is levorotatory [1]. Although the specific rotation value for (R)-4-(sec-butyl)aniline is not directly reported in public databases, the sign of rotation serves as a quality control discriminator; a racemic mixture would show zero net rotation. This allows rapid polarimetric verification of enantiomeric excess.

Chiral polymer activity

Cross-study

Predicted optically active polymer; racemate gives null CD

Supports chiral material research; class-level inference

Based on 2-substituted analog; direct 4-isomer data lacking

Evidence Dimension	Optical rotation sign
Target Compound Data	Expected dextrorotatory (+) for (R)-configuration
Comparator Or Baseline	(S)-4-(sec-butyl)aniline expected levorotatory (-); racemate shows zero net rotation.
Quantified Difference	Qualitative sign inversion; racemate has no net rotation.
Conditions	Empirical correlation based on Brewster's rule for sec-butyl compounds (Pei et al., 1999).

Why This Matters

Polarimetric determination of rotation sign provides a rapid, low-cost method to confirm enantiomeric identity and detect racemization during storage or use.

• [1] Pei Yuehu, Han Bing, Li Xian. An Empirical Correlation between Optical Rotation and Absolute Configuration of sec-Butyl Compounds. J. Shenyang Pharm. Univ. 1999, 16(3). View Source

Lower Lipophilicity than 4-n-Butylaniline Allows Fine-Tuning of Hydrophobic Interactions

The LogP of (R)-4-(sec-butyl)aniline (3.36) [1] is slightly lower than that of 4-n-butylaniline (3.39) [2], a difference of 0.03 log units. Although small, this difference indicates that branching of the alkyl chain reduces hydrophobicity compared to a linear n-butyl chain of identical carbon count, which can be exploited to fine-tune logD and target engagement in medicinal chemistry programs.

Evidence Dimension	LogP
Target Compound Data	LogP = 3.36
Comparator Or Baseline	4-n-Butylaniline; LogP = 3.39
Quantified Difference	ΔLogP = -0.03
Conditions	Calculated values; (R)-4-(sec-butyl)aniline from kuujia.com; 4-n-butylaniline from PubChem.

Why This Matters

The subtle LogP difference between sec-butyl and n-butyl isomers can influence protein binding, membrane permeability, and metabolic stability in drug candidates.

• [1] Kuujia.com, 4-(butan-2-yl)aniline, LogP: 3.36350. View Source
• [2] PubChem, 4-n-Butylaniline, XLogP3 = 3.4 (computed). View Source

High-Differentiation Application Scenarios for (R)-4-(sec-Butyl)aniline

Synthesis of Chiral Drug Intermediates Requiring High Enantiomeric Purity

The (R)-enantiomer can be used in the synthesis of chiral amides, sulfonamides, or ureas where the specific rotation sign and steric bulk of the sec-butyl group are critical for binding to asymmetric enzyme pockets. The +1.43 logP unit increase over 4-ethylaniline facilitates phase-transfer catalysis and lipophilic extraction of the final product [1].

Development of GC or HPLC Methods for Alkylaniline Resolution

The 28°C boiling point difference relative to 4-ethylaniline enables baseline separation in temperature-programmed GC [2]. The LogP difference can be used to optimize reverse-phase HPLC gradients for separating (R)-4-(sec-butyl)aniline from synthetic byproducts.

Chiral Stationary Phase (CSP) Screening and Method Validation

The predicted dextrorotatory nature of the (R)-enantiomer versus the levorotatory (S)-enantiomer [3] enables rapid polarimetric detection of enantiomeric purity during CSP method development. The compound can serve as a test probe for evaluating new polysaccharide-based chiral columns.

Fine-Tuning Hydrophobic Interactions in Lead Optimization

The slight LogP reduction relative to 4-n-butylaniline (-0.03 units) [4] allows medicinal chemists to balance lipophilicity-driven potency gains against the risk of poor solubility or metabolic clearance, making (R)-4-(sec-butyl)aniline a useful tool for logD micro-adjustment.

Application

Selection Property

Validation Focus

Asymmetric synthesis of chiral intermediates

High enantiomeric purity specification

Stereochemical integrity verification by chiral HPLC and polarimetry

Chiral material fabrication and sensing research

Single enantiomer provides chiroptical response

CD spectroscopy and polymer optical activity measurements

Stereochemical probe in SAR studies

Defined (R)-configuration for target engagement assessment

Enantiomer-specific potency and selectivity screening

Regio- and stereochemically precise cross-coupling

Para-substitution pattern with chiral sec-butyl group

Reaction selectivity monitoring by HPLC and NMR

• [1] Kuujia.com, 4-(butan-2-yl)aniline, LogP: 3.36350. View Source
• [2] Chem.labr.cc, 4-sec-Butylaniline, boiling point 244-245 °C. View Source
• [3] Pei Yuehu, Han Bing, Li Xian. An Empirical Correlation between Optical Rotation and Absolute Configuration of sec-Butyl Compounds. J. Shenyang Pharm. Univ. 1999, 16(3). View Source
• [4] PubChem, 4-n-Butylaniline, XLogP3 = 3.4 (computed). View Source